Cas no 66367-05-3 (7-Chloro-3,4-dihydro-1H-quinoxalin-2-one)

• Product Name: 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one
• CAS No: 66367-05-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD03426380
• CID: 516374
• PubChem ID: 285323
• Update Time: 2025-10-28

7-Chloro-3,4-dihydro-1H-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,4-dihydroquinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone, 7-chloro-3,4-dihydro-
• 7-CHLORO-3,4-DIHYDRO-1H-QUINOXALIN-2-ONE
• 6-chloro-3,4-dihydroquinoxalin-2(1H)-one
• 7-Chlor-3,4-dihydro-1H-chinoxalin-2-on
• 7-chloro-1,2,3,4-tetrahydroquinoxalin-2-one
• DTXSID10301277
• 7-Chloro-3,4-dihydro-2[1H]-quinoxalinone
• NSC-142167
• CS-0135313
• SCHEMBL11463464
• AC-6658
• NSC 142167
• MFCD03426380
• AKOS000178192
• FYSLFQDLMDRXNP-UHFFFAOYSA-N
• NSC142167
• 66367-05-3
• FS-1282
• 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one

• MDL： MFCD03426380
• Inchi： 1S/C8H7ClN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-3,10H,4H2,(H,11,12)
• InChI Key： FYSLFQDLMDRXNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CN2)=O

Computed Properties

• Exact Mass: 182.02500
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 41.13000
• LogP: 1.98000

7-Chloro-3,4-dihydro-1H-quinoxalin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Additional information on 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one

Introduction to 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one (CAS No. 66367-05-3) and Its Emerging Applications in Chemical Biology

7-Chloro-3,4-dihydro-1H-quinoxalin-2-one, identified by the chemical identifier CAS No. 66367-05-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the quinoxaline class, a family of molecules known for their broad spectrum of pharmacological properties. The presence of a chloro substituent at the 7-position and a dihydro ring system enhances its reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemistry investigations.

The quinoxaline core is a fused bicyclic system consisting of a benzene ring and a pyrazine ring, which contributes to its stability and electronic properties. The 7-chloro moiety introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in drug discovery processes. Additionally, the 3,4-dihydro configuration suggests a reduced form of the parent quinoxaline, which can influence its solubility, metabolic stability, and interaction with biological targets. These structural features make 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in quinoxaline derivatives due to their demonstrated efficacy against various diseases, including cancer, infectious disorders, and neurological conditions. The 7-chloro substituent in particular has been shown to enhance binding affinity and selectivity when interacting with biological receptors. For instance, studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in disease pathways. The dihydroquinoxaline scaffold also offers opportunities for modulating pharmacokinetic properties, such as improving oral bioavailability and reducing toxicity.

One of the most compelling aspects of 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one is its role as a building block in synthesizing more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop derivatives that exhibit enhanced potency and reduced side effects compared to parent structures. For example, modifications at the 3-position or 4-position of the dihydro ring have led to compounds with improved selectivity for specific targets. These findings underscore the importance of 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one in medicinal chemistry libraries and its potential for future drug development.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like quinoxalines in addressing unmet medical needs. The structural diversity inherent in these molecules allows for fine-tuning their pharmacological profiles to meet specific therapeutic requirements. 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one exemplifies this trend by serving as a versatile intermediate in synthetic pathways leading to novel drugs. Its incorporation into clinical trials and preclinical studies demonstrates its promise as a lead compound or pharmacophore for further optimization.

Advances in computational chemistry have further accelerated the exploration of 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one by enabling high-throughput virtual screening and molecular docking studies. These techniques allow researchers to predict binding interactions with biological targets with remarkable accuracy, thereby shortening the time required to identify promising candidates for experimental validation. The combination of experimental synthesis with computational modeling has become indispensable in modern drug discovery pipelines.

Moreover, the environmental impact of synthesizing quinoxaline derivatives has been a point of consideration in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Such innovations align with broader sustainability goals within the pharmaceutical sector while maintaining the high standards required for therapeutic agents.

The future prospects for 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one are bright, with ongoing research uncovering new applications across multiple therapeutic areas. Its unique structural features provide a foundation for designing molecules that can address complex diseases more effectively than existing treatments. As our understanding of biological systems continues to evolve, compounds like 7-Chloro-3,4-dihydro-1H-quinoxalin-2-one will remain at the forefront of innovation in chemical biology.